N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C17H19F3N2O3S2/c18-17(19,20)14-1-3-15(4-2-14)27(23,24)21-11-16(13-5-8-25-12-13)22-6-9-26-10-7-22/h1-5,8,12,16,21H,6-7,9-11H2
• InChI Key: XUBPHAHATHUGEH-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F)C3=COC=C3
• Molecular Formula: C17H19F3N2O3S2
• Molecular Weight: 420.5 g/mol
• CAS No.: 2034547-20-9

Description

N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H19F3N2O3S2 and its molecular weight is 420.47. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Pathways

Research has demonstrated innovative synthetic approaches involving compounds with structural similarities to N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(trifluoromethyl)benzenesulfonamide. For instance, the synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides via a gold(I)-catalyzed cascade reaction showcases the potential of utilizing metal-catalyzed transformations to access complex structures from simpler precursors, highlighting a pathway that could be explored for the synthesis of this compound and derivatives thereof (Wang et al., 2014).

Crystal Structure Analysis

The study of isomorphous benzenesulfonamide crystal structures provides insights into the intermolecular interactions that govern the crystal packing of such compounds. This understanding is crucial for the development of materials with desired physical properties and could inform the crystallization and structural characterization of this compound (Bats et al., 2001).

Potential Biological Activities

Research on benzenesulfonamide derivatives has revealed a variety of biological activities, ranging from antimicrobial to enzyme inhibition properties. For example, the synthesis and characterization of Celecoxib derivatives as potential anti-inflammatory, analgesic, and anticancer agents illustrate the therapeutic potential of benzenesulfonamide frameworks. This suggests that this compound could be explored for similar biological applications (Küçükgüzel et al., 2013).

Theoretical and Computational Studies

Theoretical studies, such as the synthesis, X-ray characterization, and theoretical study of 3a,6:7,9a-diepoxybenzo[de]isoquinoline derivatives, provide a framework for understanding the electronic structure and reactivity of complex molecules. Such studies could be applied to this compound to predict its reactivity and interaction with biological targets (Grudova et al., 2020).